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Compound of Interest

Compound Name: 2,3-Dibromoanthracene

Cat. No.: B048569 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,3-Dibromoanthracene Powder

This guide provides comprehensive safety and handling information for 2,3-
dibromoanthracene powder, intended for researchers, scientists, and drug development

professionals. Due to the limited availability of a specific Safety Data Sheet (SDS) for 2,3-
dibromoanthracene, this document incorporates data from structurally similar compounds,

including 9,10-dibromoanthracene and 2,3-dibromoanthracene-9,10-dione, to ensure a

thorough understanding of the potential hazards and necessary precautions.

Chemical and Physical Properties
2,3-Dibromoanthracene is a halogenated aromatic hydrocarbon. Its key physical and

chemical properties are summarized below.
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Property Value Citations

Molecular Formula C₁₄H₈Br₂ [1][2]

Molecular Weight 336.02 g/mol [1][2]

Appearance
Light yellow to brown

solid/crystal powder
[3]

Storage Temperature 2-8°C in a refrigerator [3]

InChI

InChI=1S/C14H8Br2/c15-13-7-

11-5-9-3-1-2-4-10(9)6-12(11)8-

14(13)16/h1-8H

[1][2]

InChI Key
SWKSPWUUMSDFTI-

UHFFFAOYSA-N
[1][2]

SMILES
C1=CC=C2C=C3C=C(C(=CC3

=CC2=C1)Br)Br
[1]

CAS Number 117820-97-0 [2][3]

Hazard Identification and Classification
While specific hazard classification for 2,3-dibromoanthracene is not readily available, based

on data for analogous compounds, it should be handled as a hazardous substance. Potential

hazards include:

Skin Irritation: May cause skin irritation upon contact.[4]

Serious Eye Irritation: May cause serious eye irritation.[4]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

It is classified as hazardous by the 2012 OSHA Hazard Communication Standard.[4]

First-Aid Measures
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In case of exposure, immediate medical attention is crucial. The following first-aid measures

are recommended:

Exposure Route First-Aid Protocol Citations

Inhalation

Move the person to fresh air

and keep them comfortable for

breathing. If the person feels

unwell, seek medical advice or

attention.[4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the affected skin with plenty of

soap and water. If skin irritation

occurs, get medical advice.[4]

[5]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

If wearing contact lenses,

remove them if it is easy to do

so and continue rinsing. If eye

irritation persists, seek medical

advice or attention.[4][5]

Ingestion

Rinse the mouth with water. Do

NOT induce vomiting. Seek

medical advice or attention if

you feel unwell.[4]

Handling and Storage
Safe handling and storage practices are essential to minimize exposure and prevent accidents.

Handling
Work in a well-ventilated area, preferably a chemical fume hood.[6]
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Avoid creating dust when handling the powder.[6]

Avoid inhalation, ingestion, and contact with skin and eyes.[6]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container.[5]

Keep in a dry, cool, and well-ventilated place.[4][5]

Store in a dark place, away from light.[5]

The storage area should be locked up.[5]

Incompatible with strong oxidizing agents.[4][5]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate personal protective equipment are critical for safe

handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.fishersci.com/store/msds?partNumber=AC112710500&productDescription=9%2C1O-DIBROMOANTHRACENE%2C+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_storage_and_handling_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Proper_storage_and_handling_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Proper_storage_and_handling_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Proper_storage_and_handling_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Proper_storage_and_handling_of_2_3_Dibromoanthracene_9_10_dione.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommendations Citations

Eye and Face Protection

Wear chemical safety goggles

with side shields, tested and

approved under government

standards such as EN166 (EU)

or NIOSH (US).[4][6]

Hand Protection

Handle with chemical-resistant

gloves. Gloves must be

inspected prior to use. Use

proper glove removal

technique to avoid skin

contact.[4][6]

Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.[4][6]

Respiratory Protection

For operations that may

generate dust, a full-face

particle respirator type N95

(US) or type P2 (EN 143)

respirator cartridges are

appropriate as a backup to

engineering controls.[4][6]

Respiratory protection is

required when dusts are

generated.[8]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe

area if necessary.[4]

Wear PPE: Don appropriate personal protective equipment, including gloves, eye protection,

and respiratory protection.[4]
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Containment: Prevent further leakage or spillage if it is safe to do so.[4]

Clean-up: For a dry spill, sweep up the spilled substance, avoiding the creation of dust. Use

vacuum equipment for collection where practical.[4][9]

Disposal: Place the collected material in a suitable, labeled container for disposal according

to local, state, and national regulations.[4]

Experimental Protocols and Workflows
General Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of 2,3-
dibromoanthracene powder in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.fishersci.com/store/msds?partNumber=AC112710500&countryCode=US&language=en
https://www.benchchem.com/pdf/Safety_Guidelines_for_2_3_Dibromoanthracene_9_10_dione_A_Technical_Support_Resource.pdf
https://www.benchchem.com/product/b048569?utm_src=pdf-body
https://www.benchchem.com/product/b048569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:
- Don appropriate PPE (gloves, goggles, lab coat)

- Ensure fume hood is operational

Weighing and Dispensing:
- Use a spatula to handle powder

- Avoid generating dust

Experimental Use:
- Perform reactions within the fume hood

- Avoid contact and inhalation

Waste Disposal:
- Dispose of contaminated materials and excess reagent

 in a labeled hazardous waste container

Decontamination:
- Clean work surfaces and equipment

Storage:
- Return the container to a cool, dry, and dark storage location

Click to download full resolution via product page

Workflow for Safe Handling of 2,3-Dibromoanthracene.

Chemical Spill Response Workflow
This diagram outlines the logical steps to take in the event of a chemical spill.
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Chemical Spill Occurs

Immediate Response:
- Alert others in the area
- Evacuate if necessary

Assess the Spill:
- Identify the substance

- Determine the extent of the spill

Don Appropriate PPE

Contain the Spill:
- Use appropriate absorbent materials

Clean Up and Decontaminate:
- Collect waste in a labeled container

- Clean the affected area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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